Cas no 871807-34-0 (5-Nitro-2-(4-phenylpiperazino)benzenecarbaldehyde)

5-Nitro-2-(4-phenylpiperazino)benzenecarbaldehyde structure

871807-34-0 structure

Product Name:5-Nitro-2-(4-phenylpiperazino)benzenecarbaldehyde

CAS No:871807-34-0

MF:C₁₇H₁₇N₃O₃

MW:311.335183858871

CID:1067617

PubChem ID:4912268

Update Time:2025-09-22

5-Nitro-2-(4-phenylpiperazino)benzenecarbaldehyde Chemical and Physical Properties

Names and Identifiers

- 5-Nitro-2-(4-phenylpiperazino)benzenecarbaldehyde
- 871807-34-0
- JS-215C
- 5-nitro-2-(4-phenylpiperazin-1-yl)benzaldehyde
- Z31199428
- MFCD06783545
- DTXSID10406716
- AKOS001155771
- CS-0456747
- J-517860
- EN300-1189423
- STK804631
- MDL： MFCD06783545
- Inchi： 1S/C17H17N3O3/c21-13-14-12-16(20(22)23)6-7-17(14)19-10-8-18(9-11-19)15-4-2-1-3-5-15/h1-7,12-13H,8-11H2
- InChI Key： SPHZHATWHLQSBK-UHFFFAOYSA-N
- SMILES： O=CC1C=C(C=CC=1N1CCN(C2C=CC=CC=2)CC1)[N+](=O)[O-]

Computed Properties

Exact Mass: 311.12699141g/mol
Monoisotopic Mass: 311.12699141g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 23
Rotatable Bond Count: 4
Complexity: 412
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 69.4Å²

Experimental Properties

Melting Point: 149-150°C

5-Nitro-2-(4-phenylpiperazino)benzenecarbaldehyde Security Information

Hazardous Material Identification：
HazardClass：IRRITANT

5-Nitro-2-(4-phenylpiperazino)benzenecarbaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM310004-5g	5-Nitro-2-(4-phenylpiperazin-1-yl)benzaldehyde	871807-34-0	95%	5g	$393	2021-08-18
Apollo Scientific	OR12210-500mg	5-Nitro-2-(4-phenylpiperazin-1-yl)benzaldehyde	871807-34-0		500mg	£48.00	2023-09-01
Chemenu	CM310004-5g	5-Nitro-2-(4-phenylpiperazin-1-yl)benzaldehyde	871807-34-0	95%	5g	$393	2022-09-28
Enamine	EN300-1189423-0.05g		871807-34-0	90%	0.05g	$212.0	2023-07-10
A2B Chem LLC	AH95576-1mg	5-Nitro-2-(4-phenylpiperazin-1-yl)benzaldehyde	871807-34-0	>95%	1mg	$201.00	2024-04-19
A2B Chem LLC	AH95576-5mg	5-Nitro-2-(4-phenylpiperazin-1-yl)benzaldehyde	871807-34-0	>95%	5mg	$214.00	2024-04-19
A2B Chem LLC	AH95576-500mg	5-Nitro-2-(4-phenylpiperazin-1-yl)benzaldehyde	871807-34-0	>95%	500mg	$228.00	2024-04-19
A2B Chem LLC	AH95576-1g	5-Nitro-2-(4-phenylpiperazin-1-yl)benzaldehyde	871807-34-0	>95%	1g	$310.00	2024-04-19
Enamine	EN300-1189423-50mg		871807-34-0	90.0%	50mg	$348.0	2023-10-03
Enamine	EN300-1189423-100mg		871807-34-0	90.0%	100mg	$364.0	2023-10-03

5-Nitro-2-(4-phenylpiperazino)benzenecarbaldehyde Related Literature

1. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
3. An amino group functionalized metal–organic framework as a luminescent probe for highly selective sensing of Fe3+ ions†

Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
4. An asymmetric supercapacitor based on controllable WO3 nanorod bundle and alfalfa-derived porous carbon†

Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
5. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812

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